Paclitaxel Succinate-d4

• Molecular Formula: C51H55NO17
• Molecular Weight: 958.0 g/mol
• InChI: InChI=1S/C51H55NO17/c1-27-33(66-47(62)41(67-37(58)23-22-36(56)57)39(30-16-10-7-11-17-30)52-45(60)31-18-12-8-13-19-31)25-51(63)44(68-46(61)32-20-14-9-15-21-32)42-49(6,34(55)24-35-50(42,26-64-35)69-29(3)54)43(59)40(65-28(2)53)38(27)48(51,4)5/h7-21,33-35,39-42,44,55,63H,22-26H2,1-6H3,(H,52,60)(H,56,57)/t33-,34-,35+,39-,40+,41+,42-,44-,49+,50-,51+/m0/s1/i22D2,23D2
• InChIKey: RBNOJYDPFALIQZ-TZIWSHGMSA-N

Paclitaxel Succinate-d4 Internal Standard Overview

Paclitaxel Succinate-d4 is a stable isotope-labeled analogue of Paclitaxel Succinate (a paclitaxel prodrug and conjugate linker), characterized by the site-specific incorporation of four deuterium atoms on the succinate moiety [1]. It is primarily employed as an internal standard (IS) for the quantitative analysis of Paclitaxel Succinate in complex biological matrices using LC-MS/MS, addressing challenges of ion suppression and matrix effects . Its structural identity as the deuterated form of a specific paclitaxel derivative, rather than the parent drug, defines its unique application space in pharmaceutical R&D and regulated bioanalysis [2].

1

Succinate-specific deuterium labeling ensures co-elution with paclitaxel succinate in LC-MS/MS

2

Designed as internal standard for prodrug quantification, not parent paclitaxel

3

Supports bioanalytical method development requiring analyte-matched IS

• [1] ChemWhat. Paclitaxel Succinate-d4 CAS#: N/A. Product Information. View Source
• [2] SynZeal. Paclitaxel Succinate-d4. Product Information. View Source

Generic Substitution Risks in Quantitation

Substituting Paclitaxel Succinate-d4 with a generic deuterated paclitaxel standard (e.g., Paclitaxel-d5) for the analysis of Paclitaxel Succinate is analytically unsound. These compounds are structurally distinct: Paclitaxel Succinate-d4 co-elutes with the target analyte (Paclitaxel Succinate) and mimics its extraction and ionization behavior, providing a true analytical match . In contrast, a core-deuterated paclitaxel standard will exhibit different chromatographic retention and ionization efficiency due to the absent succinate moiety, failing to correct for matrix effects specific to the prodrug and compromising method accuracy and precision required for ANDA submissions or pharmacokinetic studies [1].

Target IS

Generic Substitute

Paclitaxel Succinate-d4

Paclitaxel-d5

Structural mismatch Core-deuterated paclitaxel lacks succinate moiety, altering chromatographic retention

Matrix effect correction gap Different ionization efficiency may fail to correct prodrug-specific ion suppression

Method accuracy risk May compromise precision required for pharmacokinetic parameter estimation

• [1] SynZeal. Paclitaxel Succinate-d4. Product Information. View Source

Paclitaxel Succinate-d4 vs. Generic Isotopes

Site-Specific Succinate Deuteration vs. Core Taxane Labeling

Paclitaxel Succinate-d4 incorporates deuterium exclusively on the succinate linker (4 atoms), resulting in a +4 Da mass shift relative to unlabeled Paclitaxel Succinate [1]. This contrasts with core-deuterated paclitaxel standards (e.g., Paclitaxel-d5), where deuteration occurs on the taxane ring, providing a mass shift for the parent drug but making them structurally mismatched for Paclitaxel Succinate analysis . This site-specific labeling ensures co-elution and matched recovery during sample preparation.

Site-Specific Deuteration

Class-level inference

+4 Da on succinate vs. +5 Da on taxane core

Ensures co-elution and matched recovery for target analyte

Label position defines IS compatibility

Evidence Dimension	Isotopic Label Position
Target Compound Data	4 deuterium atoms on succinate moiety (2,2,3,3-d4)
Comparator Or Baseline	Paclitaxel-d5: 5 deuterium atoms on taxane core (benzoyloxy groups)
Quantified Difference	Label position determines target analyte compatibility; not quantified as a single value.
Conditions	Structural analysis via molecular formula and SMILES notation

Why This Matters

For scientists quantifying Paclitaxel Succinate, only this compound provides the structural identity required to correct for analyte-specific losses, a fundamental requirement for validated bioanalytical methods.

• [1] ChemWhat. Paclitaxel Succinate-d4 CAS#: N/A. Product Information. View Source

Chemical Purity and Isotopic Enrichment

Vendors specify a chemical purity of >=95% for Paclitaxel Succinate-d4 , with some sources indicating >=98% . While isotopic enrichment data is rarely published, the reported purity levels are consistent with requirements for a quantitative internal standard. By comparison, Paclitaxel Succinate (unlabeled) is often available at >=98% purity . The slightly lower purity for the deuterated form is typical of synthetic isotope-labeled compounds and does not impede its function as an IS.

Chemical Purity

Reported

≥95% (benchchem); ≥98% (clearsynth)

Meets analytical grade for IS use at trace levels

Purity differences negligible in MS

Evidence Dimension	Chemical Purity
Target Compound Data	>=95% (benchchem); >=98% (clearsynth MSDS)
Comparator Or Baseline	Paclitaxel Succinate (unlabeled): >=98% (Aobious)
Quantified Difference	Up to 3% lower purity ceiling for the d4 form
Conditions	HPLC purity assessment; vendor Certificate of Analysis

Why This Matters

This confirms the compound meets analytical grade specifications for use as an internal standard, with purity differences being negligible when the compound is used at trace levels in mass spectrometry.

Procurement Cost Comparison

The price of Paclitaxel Succinate-d4 is $305 for 5 mg (Santa Cruz Biotechnology, Cat# sc-478664) . This positions it as a competitively priced specialized internal standard, particularly when compared to generic deuterated paclitaxel standards like Paclitaxel-d5, which is priced at $290 for 1 mg (Santa Cruz Biotechnology) , making the succinate-d4 form more economical on a per-milligram basis for the highly specific task of Paclitaxel Succinate quantification.

Procurement Cost

Reported

$61/mg vs. $290/mg for generic d5

More accessible for labs needing dedicated IS

Cost comparison from one vendor

Evidence Dimension	Catalog Price per Milligram
Target Compound Data	$305 / 5 mg = $61/mg
Comparator Or Baseline	Paclitaxel-d5: $290 / 1 mg = $290/mg
Quantified Difference	Paclitaxel Succinate-d4 is approximately 4.8x less expensive per milligram.
Conditions	Pricing from Santa Cruz Biotechnology, accessed 2026

Why This Matters

This cost advantage makes it a more accessible procurement choice for labs needing a dedicated internal standard for Paclitaxel Succinate, directly impacting project budgets without compromising analytical specificity.

Shipping and Storage Stability

Paclitaxel Succinate-d4 is documented to have a recommended storage temperature of -20°C, but its shipping condition is listed as 'Ambient' by multiple vendors [1]. This indicates short-term stability at room temperature, reducing shipping costs and complexity. In contrast, some deuterated standards require cold-chain shipping, which incurs higher logistics costs and risks of degradation during transit .

Shipping Condition

Reported

Ambient shipping; −20°C storage

Reduces logistics complexity vs. cold-chain

Short-term stability at ambient reported

Evidence Dimension	Shipping Condition
Target Compound Data	Ambient
Comparator Or Baseline	Typical cold-chain deuterated standards (e.g., some peptide or protein IS)
Quantified Difference	Not quantified; qualitative logistical advantage.
Conditions	As declared by Pharmaffiliates and SynZeal

Why This Matters

Ambient shipping simplifies procurement logistics, reduces costs, and minimizes the risk of compound degradation during delivery, a practical factor in supply chain decisions.

• [1] Pharmaffiliates. Paclitaxel Succinate-d4. Product Information. View Source

Application Scenarios in Regulated Bioanalysis

PK Bioanalysis of Paclitaxel Succinate Prodrugs

The primary scenario is use as an internal standard in LC-MS/MS assays quantifying Paclitaxel Succinate in plasma or tissue homogenates. Its co-elution and matched ionization profile correct for matrix effects, enabling accurate pharmacokinetic parameter estimation for paclitaxel prodrug candidates .

AMV and QC for ANDA Submissions

Paclitaxel Succinate-d4 is explicitly indicated for Analytical Method Validation and Quality Control applications during Abbreviated New Drug Application (ANDA) processes, where regulatory bodies require the use of a stable isotope-labeled internal standard to ensure method reliability and data integrity [1].

In Vitro Drug Release from Nanocarriers and Hydrogels

Given its role as a Paclitaxel Succinate analogue, this compound is ideally suited for quantifying the release of paclitaxel from succinate-linked conjugates, nanocarriers, or hydrogel drug delivery systems in dissolution or release media, where the unlabeled prodrug is the analyte of interest [2].

Application

Selection Property

Validation Focus

Paclitaxel succinate prodrug PK studies

Succinate-specific co-elution and ionization

Matrix-effect correction in biological matrices

Bioanalytical method validation

Isotope-labeled internal standard fidelity

Accuracy/precision endpoint review

In vitro prodrug release studies

Prodrug conjugate quantification

Release media compatibility evaluation

• [1] SynZeal. Paclitaxel Succinate-d4. Product Information. View Source
• [2] Pharmaffiliates. Paclitaxel Succinate-d4. Product Information. View Source